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Compound of Interest

Compound Name: KW-2450 free base

Cat. No.: B10827686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical and clinical data

available for KW-2450, a potent dual inhibitor of insulin-like growth factor 1 receptor (IGF-1R)

and insulin receptor (IR). This document details its molecular characteristics, mechanism of

action, and summarizes key experimental findings and protocols.

Core Molecular Data
A clear understanding of the physicochemical properties of KW-2450 is fundamental for its

application in research and development. The essential molecular data for the free base form is

summarized below.

Property Value

Chemical Formula C28H29N5O3S[1][2][3]

Molecular Weight 515.63 g/mol [2][3]

Exact Mass 515.1991 g/mol [2]

CAS Number 904899-25-8[2][3]

IUPAC Name

(E)-N-(2-(2-(1H-indazol-3-yl)vinyl)-5-((4-(2-

hydroxyacetyl)piperazin-1-yl)methyl)phenyl)-3-

methylthiophene-2-carboxamide[2]
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Mechanism of Action and Signaling Pathway
KW-2450 is an orally bioavailable small molecule that functions as a dual tyrosine kinase

inhibitor, targeting both IGF-1R and the insulin receptor (IR)[2][3][4][5]. The overexpression and

excessive activation of the IGF-1R signaling pathway are implicated in the proliferation,

differentiation, survival, and angiogenesis of various cancer cells[4][6]. By inhibiting IGF-1R and

IR, KW-2450 effectively blocks these downstream signaling cascades, leading to the inhibition

of tumor cell growth and the induction of apoptosis[2][3].

The binding of ligands such as IGF-1 to IGF-1R or insulin to IR triggers the

autophosphorylation of the receptor's tyrosine kinase domain. This activation initiates a

cascade of intracellular signaling events, primarily through the Phosphoinositide 3-kinase

(PI3K)/Akt and the Ras/Raf/MAPK pathways, which are crucial for cell survival and

proliferation[4][7]. KW-2450's inhibitory action at the receptor level prevents these downstream

events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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